A Comprehensive Technical Guide to the Physical Properties of Rubidium Nitrite
A Comprehensive Technical Guide to the Physical Properties of Rubidium Nitrite
For Researchers, Scientists, and Drug Development Professionals
Introduction
Rubidium nitrite (B80452) (RbNO₂), an inorganic salt composed of a rubidium cation (Rb⁺) and a nitrite anion (NO₂⁻), presents as a white crystalline solid.[1] This technical guide provides a detailed overview of the known physical properties of rubidium nitrite, including quantitative data, experimental protocols for its synthesis and characterization, and logical diagrams to illustrate key processes. This document is intended to serve as a valuable resource for researchers and professionals in chemistry and materials science.
Physical and Chemical Properties
Rubidium nitrite is a colorless to pale yellow deliquescent solid, indicating its tendency to absorb moisture from the air.[2] It is known to be an oxidizing agent, though weaker than rubidium nitrate. When subjected to a flame test, it imparts a mauve or light purple color.[3]
Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of rubidium nitrite based on available data.
| Property | Value | Notes and References |
| Molecular Formula | RbNO₂ | [1][4][5] |
| Molecular Weight | 131.473 g/mol | [4] |
| Appearance | White crystalline solid; Colorless to pale yellow deliquescent solid | [1][2] |
| Melting Point | 450 °C (723 K; 842 °F) | Also cited as 422 °C.[3] |
| Boiling Point | Decomposes upon heating | [3] |
| Density | Data not readily available | - |
| Solubility in Water | 87.8 g/100 mL at 25 °C | [3] |
| Solubility in other solvents | Sparingly soluble in hot ethanol, insoluble in acetone | [2] |
| Phase Transition Temperatures | 264.04 K (-9.11 °C) and 83.8 K (-189.35 °C) | Calorimetric and dielectric studies have identified two phase transitions. |
Experimental Protocols
This section details the methodologies for the synthesis of rubidium nitrite and the experimental procedures for determining its key physical properties.
Synthesis of Rubidium Nitrite via Salt Metathesis
This protocol describes the preparation of rubidium nitrite from rubidium carbonate and barium nitrite.[2][3]
Materials:
-
Rubidium carbonate (Rb₂CO₃)
-
Barium nitrite (Ba(NO₂)₂)
-
Distilled water
-
Beakers
-
Stirring rod
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Filtration apparatus (funnel, filter paper)
-
Heating plate
-
Crystallizing dish
Procedure:
-
Prepare separate aqueous solutions of rubidium carbonate and barium nitrite by dissolving the salts in distilled water.
-
Slowly add the barium nitrite solution to the rubidium carbonate solution while stirring continuously. A white precipitate of barium carbonate (BaCO₃) will form.
-
Continue stirring for a sufficient period to ensure the reaction goes to completion.
-
Separate the barium carbonate precipitate from the solution by filtration. The filtrate contains the dissolved rubidium nitrite.
-
Gently heat the filtrate to concentrate the solution.
-
Allow the concentrated solution to cool slowly in a crystallizing dish to facilitate the crystallization of rubidium nitrite.
-
Collect the rubidium nitrite crystals by filtration and dry them in a desiccator.
Determination of Melting Point
This protocol outlines a standard method for determining the melting point of a solid crystalline compound like rubidium nitrite.
Materials:
-
Dry rubidium nitrite sample
-
Capillary tubes (sealed at one end)
-
Melting point apparatus
-
Mortar and pestle
Procedure:
-
Ensure the rubidium nitrite sample is completely dry.
-
Finely powder a small amount of the sample using a mortar and pestle.
-
Pack the powdered sample into a capillary tube to a depth of 2-3 mm by tapping the sealed end on a hard surface.
-
Place the capillary tube in the heating block of the melting point apparatus.
-
Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.
-
Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.
-
Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The range between these two temperatures is the melting point range.
Determination of Aqueous Solubility
This protocol describes a method for determining the solubility of rubidium nitrite in water at a specific temperature.
Materials:
-
Rubidium nitrite
-
Distilled water
-
A constant temperature water bath
-
Airtight flasks
-
Magnetic stirrer and stir bars
-
Analytical balance
-
Filtration apparatus
-
Evaporating dish
Procedure:
-
Add an excess amount of rubidium nitrite to a known volume of distilled water in an airtight flask to create a saturated solution.
-
Place the flask in a constant temperature water bath set to the desired temperature (e.g., 25 °C) and stir the mixture vigorously for several hours to ensure equilibrium is reached.
-
After stirring, allow the undissolved solid to settle.
-
Carefully withdraw a known volume of the clear supernatant liquid using a pre-weighed syringe and filter it to remove any suspended particles.
-
Weigh the collected saturated solution.
-
Transfer the weighed solution to a pre-weighed evaporating dish and heat gently to evaporate the water completely.
-
Once the water has evaporated, weigh the evaporating dish containing the dry rubidium nitrite residue.
-
Calculate the mass of the dissolved rubidium nitrite and the mass of the water.
-
Express the solubility in grams of rubidium nitrite per 100 mL of water.
Visualizations
The following diagrams illustrate the synthesis workflow and the logical relationship of the constituent ions of rubidium nitrite.
